Cas no 920976-27-8 (2-Propenamide, N,N'-(1,3,4-oxadiazole-2,5-diyldi-4,1-phenylene)bis-)

• Product Name: 2-Propenamide, N,N'-(1,3,4-oxadiazole-2,5-diyldi-4,1-phenylene)bis-
• CAS No: 920976-27-8
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 746352
• PubChem ID: 71422604
• Update Time: 2025-04-19

2-Propenamide, N,N'-(1,3,4-oxadiazole-2,5-diyldi-4,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N,N'-(1,3,4-oxadiazole-2,5-diyldi-4,1-phenylene)bis-
• N-[4-[5-[4-(prop-2-enoylamino)phenyl]-1,3,4-oxadiazol-2-yl]phenyl]prop-2-enamide
• 920976-27-8
• SCHEMBL16848562
• N,N'-[1,3,4-Oxadiazole-2,5-diyldi(4,1-phenylene)]di(prop-2-enamide)
• DTXSID10841623

• Inchi： 1S/C20H16N4O3/c1-3-17(25)21-15-9-5-13(6-10-15)19-23-24-20(27-19)14-7-11-16(12-8-14)22-18(26)4-2/h3-12H,1-2H2,(H,21,25)(H,22,26)
• InChI Key： DHSPOCUGKIHIKB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)NC(C=C)=O)=NN=C1C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.1Ų